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Compound of Interest

Compound Name:
tert-Butyl (5-methoxy-2-

nitrophenyl)carbamate

Cat. No.: B153054 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and available spectral data for tert-Butyl (5-methoxy-2-nitrophenyl)carbamate, a key

intermediate in organic synthesis.

Core Chemical Properties
tert-Butyl (5-methoxy-2-nitrophenyl)carbamate is a nitroaromatic compound incorporating a

bulky tert-butoxycarbonyl (Boc) protecting group. This structure makes it a valuable precursor

in the synthesis of various pharmaceutical and biologically active molecules.

Property Value Source

Molecular Formula C₁₂H₁₆N₂O₅ --INVALID-LINK--

Molecular Weight 268.27 g/mol --INVALID-LINK--

Melting Point 137-138 °C --INVALID-LINK--[1]

Boiling Point (Predicted) 353.1±32.0 °C at 760 mmHg --INVALID-LINK--[2]

Appearance Solid --INVALID-LINK--[2]
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Synthesis Protocol
A detailed experimental protocol for the synthesis of tert-Butyl (5-methoxy-2-
nitrophenyl)carbamate has been reported.[1] The synthesis involves the reaction of 5-

Methoxy-2-nitrobenzoic acid with diphenylphosphoryl azide and tert-butanol.

Materials:

5-Methoxy-2-nitrobenzoic acid

Toluene

Triethylamine

Diphenylphosphoryl azide

2-methylpropan-2-ol (tert-butanol)

Procedure:

Suspend 5-Methoxy-2-nitrobenzoic acid (10.30 g) in toluene (200 ml).

Add triethylamine (9 ml) and diphenylphosphoryl azide (14 ml) dropwise at room

temperature.

Stir the mixture at 95 °C for 1.5 hours.

Add triethylamine (29 ml) and 2-methylpropan-2-ol (15 ml).

Continue stirring to complete the reaction.

The product can be isolated and purified using standard organic chemistry techniques.
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Reactants

Reaction Conditions Product

5-Methoxy-2-nitrobenzoic acid

Toluene (Solvent)

Diphenylphosphoryl azide

tert-Butanol

Stirring at 95°C

Added after 1.5h

Triethylamine

tert-Butyl (5-methoxy-2-nitrophenyl)carbamate

Click to download full resolution via product page

Synthesis workflow for tert-Butyl (5-methoxy-2-nitrophenyl)carbamate.

Spectroscopic Data
Limited spectroscopic data is currently available in the public domain.

¹H NMR (Proton Nuclear Magnetic Resonance):

A partial ¹H NMR spectrum has been reported with the following peaks: δ 7.08 (1H, dd, J = 9.5,

2.8Hz), 8.16 (1H, d, J = 2.8Hz), 8.18 (1H, d, J = 9.5Hz).

¹³C NMR and IR Spectroscopy:

Complete and verified ¹³C NMR and IR spectral data for tert-Butyl (5-methoxy-2-
nitrophenyl)carbamate are not readily available in the searched literature. Researchers are

advised to acquire this data experimentally upon synthesis or purchase of the compound.
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Safety and Handling
For detailed safety and handling information, it is recommended to consult the Safety Data

Sheet (SDS) provided by the supplier. General precautions for handling nitroaromatic

compounds should be followed. Use appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat. Handle in a well-ventilated area or a fume

hood.

Logical Relationship Diagram
The following diagram illustrates the role of tert-Butyl (5-methoxy-2-nitrophenyl)carbamate
as a chemical intermediate. The nitro group can be reduced to an amine, which is a common

transformation in the synthesis of more complex molecules.
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5-Methoxy-2-nitroaniline
(Starting Material)

Boc Protection

tert-Butyl (5-methoxy-2-nitrophenyl)carbamate

Nitro Group Reduction

tert-Butyl (2-amino-5-methoxyphenyl)carbamate
(Product Intermediate)
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Role as a synthetic intermediate.
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This technical guide provides a summary of the currently available information on tert-Butyl (5-
methoxy-2-nitrophenyl)carbamate. Further experimental investigation is required to fully

characterize its chemical and physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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